Cas no 868277-53-6 (3-(4-Methanesulfonylphenoxy)propanoic Acid)

3-(4-Methanesulfonylphenoxy)propanoic Acid structure

868277-53-6 structure

Product Name:3-(4-Methanesulfonylphenoxy)propanoic Acid

CAS No:868277-53-6

Molecular Formula:C₁₀H₁₂O₅S

Molecular Weight:244.264

CID:3512912

PubChem ID:43806771

3-(4-Methanesulfonylphenoxy)propanoic Acid Properties

Names and Identifiers

- PROPANOIC ACID, 3-[4-(METHYLSULFONYL)PHENOXY]-
- 3-(4-methanesulfonylphenoxy)propanoic acid
- TJB27753
- 3-(4-methanesulfonylphenoxy)propanoicacid
- 3-[4-(methylsulfonyl)phenoxy]propanoic acid
- AKOS009990759
- G45278
- EN300-59764
- CS-0252307
- Z448252766
- CRWDFILKKMNMBX-UHFFFAOYSA-N
- 868277-53-6
- 3-(4-methylsulfonylphenoxy)propanoic acid
- InChIKey： Not available
- Inchi： Not available

Computed Properties

Exact Mass: 244.04054465Da
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 5
Monoisotopic Mass: 244.04054465Da
Heavy Atom Count: 16
Complexity: 322
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.6
Topological Polar Surface Area: 89.1Å²

Experimental Properties

Boiling Point: Not available
Melting Point: Not available
Vapor Pressure: Not available
Flash Point: Not available
Density: Not available

3-(4-Methanesulfonylphenoxy)propanoic Acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01A8A4-50mg	3-(4-methanesulfonylphenoxy)propanoic acid	868277-53-6	95%	50mg	$133.00	2025-03-04
A2B Chem LLC	AV56108-50mg	3-(4-Methanesulfonylphenoxy)propanoic acid	868277-53-6	95%	50mg	$128.00	2024-04-19
Aaron	AR01A8IG-50mg	3-(4-methanesulfonylphenoxy)propanoic acid	868277-53-6	95%	50mg	$146.00
Enamine	EN300-59764-0.05g	3-(4-methanesulfonylphenoxy)propanoic acid	868277-53-6	95%	0.05g	$88.0	2023-04-20
TRC	B489360-25mg	3-(4-Methanesulfonylphenoxy)propanoic Acid	868277-53-6		25mg	$ 70.00	2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1322977-250mg	3-(4-Methanesulfonylphenoxy)propanoic acid	868277-53-6	95%	250mg	￥1816.00	2024-04-27

3-(4-Methanesulfonylphenoxy)propanoic Acid Related Literature

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Deniz Mostarac Nanoscale, 2020,12, 13933-13947
2. Study on the decisive factor for metal–insulator transitions in a LaVO3 Mott–Hubbard insulator†

Mohammad Nasir,Inseo Kim,Kimoon Lee,Sang-il Kim,Kyu Hyoung Lee,Hee Jung Park Phys. Chem. Chem. Phys., 2023,25, 3942-3949
3. 1, 2-, 1, 3- and 1, 4-Cyclohexanedicarboxylates of Cd and Mn with chain and layered structures†

A. Thirumurugan,M. B. Avinash,C. N. R. Rao Dalton Trans., 2006, 221-228
4. Narrowly dispersed imprinted microspheres with hydrophilic polymer brushes for the selective removal of sulfamethazine†

Jiangdong Dai,Yongli Zou,Zhiping Zhou,Xiaohui Dai,Jianming Pan,Ping Yu,Tianbian Zou,Yongsheng Yan,Chunxiang Li RSC Adv., 2014,4, 1965-1973
5. Quantum-sized BiVO4 modified TiO2 microflower composite heterostructures: efficient production of hydroxyl radicals towards visible light-driven degradation of gaseous toluene†

Juanjuan Sun,Qidong Zhao,Moses O. Tadé,Shaomin Liu J. Mater. Chem. A, 2015,3, 21655-21663
6. Determination of ciprofloxacin and enrofloxacin in edible animal tissues by terbium-sensitized luminescence†

Analyst, 1998,123, 2729-2732
7. A strategy of electrochemical simultaneous detection of acetaminophen and levofloxacin in water based on g-C3N4 nanosheet-doped graphene oxide†

Wenwen Yi,Chunxiao Han,Zhongping Li,Yujing Guo,Meng Liu,Chuan Dong Environ. Sci.: Nano, 2021,8, 258-268
8. Tandem ring-closing metathesis reaction with a ruthenium catalyst containing a N-heterocyclic ligand

Tae-Lim Choi,Robert H. Grubbs Chem. Commun., 2001, 2648-2649
9. Anaerobic oxidation of aldehydes to carboxylic acids under hydrothermal conditions†

Yiju Liao,Alexandria Aspin,Ziming Yang RSC Adv., 2022,12, 1738-1741
10. Combinatorial discovery of Mo-based polyoxometalate clusters for tumor photothermal therapy and normal cell protection†

Wancheng Zhao,Jingguo Wang,Henan Wang,Shuting Lu,Yan Song,Haixu Chen,Yan Ma,Lei Wang,Tiedong Sun Biomater. Sci., 2020,8, 6017-6024

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 3-phenoxypropionic acids

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